5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 5-methyl-4-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H17F3N4O2S/c1-12-10-20-11-21-15(12)22-5-7-23(8-6-22)26(24,25)14-4-2-3-13(9-14)16(17,18)19/h2-4,9-11H,5-8H2,1H3
• InChI Key: VCFCLPPMRQKYLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CN=C1N2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H17F3N4O2S
• Molecular Weight: 386.4 g/mol
• CAS No.: 1428355-27-4

Description

“5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine” is a chemical compound. It is part of a class of compounds known as triazole-pyrimidine hybrids, which have been studied for their potential neuroprotective and anti-neuroinflammatory properties.

Synthesis Analysis

The synthesis of similar triazole-pyrimidine-based compounds involves designing and characterizing the compounds using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The exact synthesis process for this specific compound is not detailed in the available resources.

Scientific Research Applications

Overview

The chemical compound 5-Methyl-4-(4-((3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyrimidine, due to its unique structure, has potential applications in various fields of scientific research. Although direct studies on this specific compound are scarce, research on similar structures provides insight into possible applications, including medicinal chemistry, agriculture, and materials science.

Medicinal Chemistry Applications

In medicinal chemistry, compounds with similar structures to this compound have been synthesized for various therapeutic applications. For example, compounds with the pyrimidine and piperazine structures have been explored for their antiproliferative activity against human cancer cell lines, highlighting their potential as anticancer agents (Mallesha et al., 2012). Additionally, sulfonamide and carbamate derivatives of similar intermediates have been studied for their antimicrobial and antioxidant activities, suggesting possible applications in developing new antimicrobial agents (Chandrasekhar et al., 2018).

Agricultural Chemistry Applications

In agricultural chemistry, the synthesis of new fluoro intermediates for herbicidal sulfonylureas, which share a structural resemblance, indicates potential uses in creating more selective and effective herbicides. These compounds have demonstrated selective post-emergence herbicidal activity, particularly in crops like wheat and cotton, by targeting specific weed species without harming the crop plants (Hamprecht et al., 1999).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various proteins and enzymes, influencing their function .

Mode of Action

It’s known that the trifluoromethyl group attached to a tertiary stereogenic center in a hetero aliphatic ring can improve drug potency toward enzyme inhibition by lowering the pk a of the cyclic carbamate through a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Similar compounds have shown promising neuroprotective and anti-inflammatory properties, suggesting potential effects on pathways related to inflammation and neuroprotection .

Pharmacokinetics

The presence of a trifluoromethyl group can potentially influence the pharmacokinetic properties of the compound, including its bioavailability .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties, suggesting potential effects on cellular processes related to inflammation and neuroprotection .